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Compound of Interest

Compound Name: Fenoxanil

Cat. No.: B053544

An In-Depth Technical Guide to the Solubility and Stability of Fenoxanil in Various Solvents
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of
Fenoxanil, a systemic fungicide. The information is compiled for professionals in research and
development who require precise data on the physicochemical properties of this compound for
formulation, analytical method development, and environmental fate studies.

Physicochemical Properties of Fenoxanil

Fenoxanil, with the chemical name N-(1-cyano-1,2-dimethylpropyl)-2-(2,4-
dichlorophenoxy)propanamide, is a white, odorless solid.[1][2] It functions as a melanin
biosynthesis inhibitor (MBI), making it highly effective against rice blast disease.[1][3]

Table 1: General Physicochemical Properties of Fenoxanil
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Property Value Reference
Molecular Formula C15H18CI2N202 [2]
Molecular Weight 329.22 g/mol [2]

Melting Point 69.0 - 71.5°C [11[2]
Density (d20) 1.22 g/cm3 [2]

Vapor Pressure (25°C) 2.54E-10 mmHg [1]
Appearance White odorless solid [1]

Solubility Profile

The solubility of Fenoxanil has been determined in agueous and various organic solvents. As
a lipophilic compound, it exhibits low solubility in water and significantly higher solubility in most
organic solvents.[1][2]

Table 2: Solubility of Fenoxanil in Different Solvents at 20°C

Solvent Solubility (g/L) Reference
Water 0.0307 (+ 0.0003) [1][2]
n-Hexane 47 [1][3]
n-Octanol 120 [1][3]
Methanol 510 [11[3]
Toluene 510 [1][3]
Ethyl Acetate 530 [11[3]
Acetonitrile 570 [11[3]
Acetone >580 [1][3]
Dichloromethane >600 [11[3]
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Stability of Fenoxanil

Fenoxanil demonstrates considerable stability under various conditions, which is a critical
factor for its formulation and storage.

pH and Thermal Stability

Fenoxanil is reported to be stable in acidic, neutral, and alkaline conditions (pH 5, 7, and 9)
and is also stable to heat.[1][3] It is considered hydrolytically stable at temperatures below
50°C across all relevant pH values.[3]

Stability in Common Analytical Solvents

Long-term stability studies are crucial for preparing and storing analytical standards. A study
investigating the stability of Fenoxanil stereocisomers found no significant degradation or
isomer transformation in methanol, acetonitrile, or water over a 60-day period when stored at
both 4°C and 25°C.[4] This indicates excellent stability in these commonly used solvents for
analytical purposes.

Photolytic Stability

In environmental conditions, the aqueous photolysis half-life (DT50) for Fenoxanil in natural
water is 41 days.[3]

Mechanism of Action

Fenoxanil's fungicidal activity stems from its role as a Melanin Biosynthesis Inhibitor (MBI).[1]
It specifically targets and inhibits dehydratase enzymes within the fungal melanin biosynthesis
pathway.[3] This inhibition prevents the formation of appressoria, specialized structures that
fungi use to penetrate host plant tissues, thereby halting the infection process.
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Caption: Mechanism of action of Fenoxanil as a melanin biosynthesis inhibitor.

Experimental Protocols

Protocol for Solubility Determination (Shake-Flask

Method)

A standard approach for determining the solubility of a compound like Fenoxanil is the shake-
flask method, compliant with OECD Guideline 105.

e Preparation: Add an excess amount of solid Fenoxanil to a known volume of the desired

solvent (e.g., water, methanol, n-hexane) in a flask.

o Equilibration: Seal the flask and agitate it at a constant temperature (e.g., 20°C) for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached.
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» Phase Separation: Cease agitation and allow the suspension to settle. If necessary,
centrifuge or filter the sample to separate the undissolved solid from the saturated solution. A
0.45 um filter is commonly used.

o Quantification: Accurately dilute an aliquot of the clear, saturated solution.

e Analysis: Analyze the concentration of Fenoxanil in the diluted solution using a validated
analytical method, such as UPLC-MS/MS or GC-NPD.[4][5]

o Calculation: Calculate the solubility based on the measured concentration and the dilution
factor.

Protocol for Stability Assessment in Solvents

This protocol is adapted from a study on Fenoxanil stereocisomer stability.[4]

o Standard Preparation: Prepare standard solutions of Fenoxanil at a known concentration
(e.g., 1 mg/L) in the solvents of interest (e.g., methanol, acetonitrile, water).[4]

o Storage: Aliquot the solutions into sealed vials and store them under controlled temperature
conditions (e.g., 4°C and 25°C) protected from light.[4]

o Sampling: Collect samples at predetermined time points (e.g., day 0, 1, 3, 7, 14, 21, 30, and
60).[4]

e Analysis: Analyze the concentration of Fenoxanil in each sample immediately after
collection using a validated UPLC-MS/MS method.

» Evaluation: Compare the concentration at each time point to the initial concentration (day 0)
to determine the percentage of degradation over time.

General Analytical Workflow for Quantification

The quantification of Fenoxanil in solvent-based studies typically involves a straightforward
"dilute-and-shoot" approach, as extensive sample cleanup is not required. For more complex
matrices, a QUEChERS-based method is effective.[4][6]
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Caption: General analytical workflow for Fenoxanil stability testing in solvents.

This guide summarizes the currently available technical data on Fenoxanil's solubility and
stability. The provided protocols offer a foundation for researchers to conduct further studies
and develop robust analytical methods for this important agricultural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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